1-[(4-methoxyphenoxy)acetyl]-4-phenylpiperazine

• IUPAC Name: 2-(4-methoxyphenoxy)-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C19H22N2O3/c1-23-17-7-9-18(10-8-17)24-15-19(22)21-13-11-20(12-14-21)16-5-3-2-4-6-16/h2-10H,11-15H2,1H3
• InChI Key: KYIPFYDKOOBQOZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

1-[(4-methoxyphenoxy)acetyl]-4-phenylpiperazine, also known as MPAP, is a piperazine derivative that has been extensively studied for its potential therapeutic applications. MPAP has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

1-[(4-methoxyphenoxy)acetyl]-4-phenylpiperazine is believed to act as a selective sigma-1 receptor agonist, which may contribute to its therapeutic effects. The sigma-1 receptor is involved in a number of physiological processes, including the regulation of calcium homeostasis and the modulation of neurotransmitter release.
Biochemical and Physiological Effects:
1-[(4-methoxyphenoxy)acetyl]-4-phenylpiperazine has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of calcium homeostasis, and the inhibition of inflammatory cytokines. It has also been shown to have antioxidant properties, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of 1-[(4-methoxyphenoxy)acetyl]-4-phenylpiperazine is that it has been extensively studied for its potential therapeutic applications, making it a promising candidate for further research. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop targeted therapies based on its effects.

Future Directions

There are a number of potential future directions for research on 1-[(4-methoxyphenoxy)acetyl]-4-phenylpiperazine, including further studies on its mechanism of action, its potential therapeutic applications in different areas, and the development of targeted therapies based on its effects. Additionally, research on the safety and toxicity of 1-[(4-methoxyphenoxy)acetyl]-4-phenylpiperazine will be important for its potential clinical use.

Synthesis Methods

The synthesis of 1-[(4-methoxyphenoxy)acetyl]-4-phenylpiperazine can be achieved through a number of methods, including the reaction of 1-(4-methoxyphenyl)piperazine with chloroacetyl chloride in the presence of a base. Other methods include the use of acetic anhydride or acetyl chloride with 1-(4-methoxyphenyl)piperazine.

Scientific Research Applications

1-[(4-methoxyphenoxy)acetyl]-4-phenylpiperazine has been studied for its potential therapeutic applications in a number of areas, including the treatment of depression, anxiety, and addiction. It has also been shown to have potential as an analgesic and anti-inflammatory agent.